![molecular formula C14H15BrN2O2 B2381428 3-bromo-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide CAS No. 2034384-20-6](/img/structure/B2381428.png)
3-bromo-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “3-bromo-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide” is represented by the chemical formula C13H14BrN3O2. It is a derivative of benzamide, which is a carboxamide and has the formula C7H7NO.Scientific Research Applications
Microwave Promoted Synthesis
Microwave irradiation offers a cleaner, more efficient, and faster method for synthesizing N-substituted benzamides, including structures related to 3-bromo-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide. This approach enhances yields and reduces reaction times compared to traditional synthesis methods, demonstrating the compound's relevance in the development of new synthetic routes (Saeed, 2009).
Anticonvulsant Activities
Derivatives of benzisoxazole, a core structure related to the compound , have shown marked anticonvulsant activities in preclinical models. This suggests the potential for derivatives like this compound to contribute to the development of new anticonvulsant medications (Uno et al., 1979).
Intermolecular Interactions
Studies on antipyrine-like derivatives, including N-substituted benzamides, provide insights into the intermolecular interactions, such as hydrogen bonding and π-interactions, which are crucial for understanding the solid-state structures and properties of these compounds. This knowledge is applicable in material science and drug design (Saeed et al., 2020).
Antimicrobial and Anticancer Activity
Compounds structurally related to this compound have been evaluated for their antimicrobial and anticancer properties, suggesting potential applications in the development of new therapeutic agents. For instance, Schiff’s bases containing thiadiazole and benzamide groups have shown promising anticancer activity, indicating the potential for similar compounds to contribute to anticancer research (Tiwari et al., 2017).
Gelation Behavior
The study of N-(thiazol-2-yl)benzamide derivatives and their gelation behavior highlights the importance of molecular functionality and non-covalent interactions in materials science. Such research informs the design of new materials with specific physical properties, potentially including derivatives of this compound (Yadav & Ballabh, 2020).
Mechanism of Action
Target of Action
Similar compounds have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
The presence of the 1,2-oxazol-5-yl group might play a crucial role in these interactions .
Biochemical Pathways
Compounds with similar structures have been known to affect various biochemical pathways, leading to a wide range of biological activities .
Pharmacokinetics
The compound’s molecular weight (41929) and predicted properties such as boiling point (5424±600 °C) and density (1475±006 g/cm3) suggest that it may have certain bioavailability .
Result of Action
Preliminary bioassay tests of similar compounds have indicated certain insecticidal and fungicidal activities .
properties
IUPAC Name |
3-bromo-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15BrN2O2/c1-10-8-13(19-17-10)6-3-7-16-14(18)11-4-2-5-12(15)9-11/h2,4-5,8-9H,3,6-7H2,1H3,(H,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPOALLDSSYZXAQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CCCNC(=O)C2=CC(=CC=C2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15BrN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.